Ethyl 2-(2-methoxy-phenyl)-3-oxo-propionate

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: ethyl 2-(2-methoxyphenyl)-3-oxopropanoate
• InChI: InChI=1S/C12H14O4/c1-3-16-12(14)10(8-13)9-6-4-5-7-11(9)15-2/h4-8,10H,3H2,1-2H3
• InChI Key: RFCIZQJHHSRGHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C=O)C1=CC=CC=C1OC

Description

Ethyl 2-(2-methoxy-phenyl)-3-oxo-propionate is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-methoxy-phenylacetic acid ethyl ester (11 g), ethyl formate (8.2 ml) and sodium (1.5 g) was added drop by drop with ethanol (5 ml) at 0° C., and the resulting mixture was stirred for 2 days at room temperature. Water was added, the organic layer was separated, the aqueous phase was washed with diethyl ether and extracted three times with ethyl acetate. The combined extracts were washed with water, dried and evaporated, to give 2 g of ethyl 2-(2-methoxy-phenyl)-3-oxo-propionate. The compound described above (2 g) was dissolved in water (50 ml), added with sodium carbonate (0.95 g), and the resulting mixture was added drop by drop with a solution of benzydamine (1.1 g) in water. The mixture was then heated under stirring for 10 hours at 60° C., acidified and extracted 3 times with methylene chloride. The combined extracts were washed with an 8% sodium bicarbonate aqueous solution, with water, dried and evaporated. The solid residue was crystallized from diethyl ether, to give the title product as a white solid (0.4 g).